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Compound of Interest

Compound Name: A2793

Cat. No.: B1291358 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for A2793, a TRESK/TASK-1 potassium channel inhibitor,

identified as Ethyl [(5-Chloroquinolin-8-yl)oxy]acetate (CAS No. 88349-90-0). The following

procedural guidance is designed to be a preferred source for laboratory safety and chemical

handling, fostering a culture of safety and trust.

Chemical Identification and Properties
Identifier Value

Product Name A2793

Chemical Name Ethyl [(5-Chloroquinolin-8-yl)oxy]acetate

CAS Number 88349-90-0

Molecular Formula C₁₃H₁₂ClNO₃

Molecular Weight 265.69 g/mol

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn to minimize exposure. The

following table summarizes the recommended PPE for handling A2793.
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Protection Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles.
Protects eyes from splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).
Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. Use a NIOSH-

approved respirator if handling

large quantities or if

dust/aerosol is generated.

Prevents inhalation of dust or

aerosols.

Operational Plan for Handling A2793
This section provides a step-by-step guide for the safe handling of A2793 from receipt to

disposal.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, keep the solid compound at -20°C.

Stock solutions should be stored at -80°C for up to one year.[1]

Preparation of Stock Solutions
Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of any dust.
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A2793 is soluble in DMSO (up to 53 mg/mL) and Ethanol (up to 25 mg/mL).[1] It is insoluble

in water.[1]

To prepare a stock solution, slowly add the solvent to the solid A2793 with gentle agitation to

ensure complete dissolution.

Handling of Solutions
When working with solutions of A2793, always wear the recommended PPE.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures

outlined in the Safety Data Sheet.

Use calibrated equipment for all measurements to ensure accuracy.

Spill Management
In the event of a spill, isolate the area to prevent further contamination.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Ventilate the area and clean the spill site with an appropriate solvent.

Disposal Plan
Proper disposal of A2793 and its waste is crucial to prevent environmental contamination and

ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid A2793

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Solutions of A2793

Collect in a designated, labeled, and sealed

hazardous waste container. The container

should be compatible with the solvent used.

Contaminated Materials

Any materials contaminated with A2793 (e.g.,

pipette tips, gloves, absorbent pads) should be

placed in a sealed bag and disposed of as

hazardous chemical waste.

Experimental Protocol: Inhibition of TRESK/TASK-1
Channels
The following is a generalized protocol for an in vitro experiment to assess the inhibitory activity

of A2793 on TRESK/TASK-1 channels expressed in a cellular system (e.g., Xenopus oocytes

or a mammalian cell line). Researchers should adapt this protocol based on their specific

experimental setup.

1. Cell Preparation:

Culture cells expressing the target potassium channel (TRESK or TASK-1) under appropriate
conditions.
Plate the cells on suitable cultureware for the planned assay (e.g., glass coverslips for patch-
clamp electrophysiology).

2. Preparation of A2793 Working Solutions:

From a concentrated stock solution in DMSO, prepare a series of dilutions in the appropriate
extracellular recording solution to achieve the desired final concentrations for testing.
Ensure the final concentration of DMSO in the working solutions is low (typically <0.1%) to
avoid solvent effects on the cells.

3. Electrophysiological Recording (Whole-Cell Patch-Clamp):
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Transfer a coverslip with the cells to the recording chamber on a microscope.
Perfuse the cells with the extracellular solution.
Obtain a whole-cell patch-clamp recording from a cell expressing the target channel.
Apply a voltage protocol to elicit channel currents.
Establish a stable baseline recording of the channel activity.

4. Application of A2793:

Perfuse the cells with the working solutions of A2793, starting from the lowest concentration.
Record the channel activity in the presence of the compound until a steady-state effect is
observed.
Wash out the compound with the extracellular solution to check for reversibility of the
inhibition.
Repeat the application and washout steps for each concentration.

5. Data Analysis:

Measure the amplitude of the channel current before, during, and after the application of
A2793.
Calculate the percentage of inhibition for each concentration.
Plot the concentration-response curve and determine the IC₅₀ value.

Visualizations
Signaling Pathway of TRESK Activation
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Caption: TRESK channel activation by calcium-calcineurin signaling.

Experimental Workflow for Handling A2793
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Caption: Workflow for the safe handling and disposal of A2793.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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